![molecular formula C12H24N2O3 B1525047 Tert-butyl 4-(aminomethyl)-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate CAS No. 1315365-56-0](/img/structure/B1525047.png)
Tert-butyl 4-(aminomethyl)-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate
Overview
Description
Tert-butyl 4-(aminomethyl)-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate (TBAOC) is an organic compound that has been used in a variety of scientific research applications. It is a versatile molecule with a wide range of uses in both organic and inorganic chemistry. TBAOC is a colorless solid that has a melting point of 97 °C and a boiling point of 119 °C. It is a white crystalline solid that is insoluble in water, but soluble in organic solvents.
Scientific Research Applications
Synthesis and Medicinal Chemistry
- Synthesis of Inhibitory Peptides : Tert-butyl oxazolidine derivatives have been utilized in the synthesis of glutamic acid and glutamine peptides, showing inhibitory activity against the SARS-CoV 3CL protease, highlighting their potential role in antiviral drug development (Sydnes et al., 2006).
- Peptide Synthesis and Amino Acid Derivatives : Research has demonstrated the synthesis of 2-alkoxy-5(4H)-oxazolones from N-alkoxycarbonylamino acids, implicating these compounds in carbodiimide-mediated reactions in peptide synthesis, thus contributing to the development of synthetic peptides and the study of their biological activity (Benoiton & Chen, 1981).
Organic Chemistry and Catalysis
- Hydroformylation of Oxazoline Derivatives : Investigations have shown the highly stereoselective hydroformylation of tert-butyl oxazoline derivatives, resulting in important intermediates for synthesizing homochiral amino acid derivatives, underlining the significance of these compounds in organic synthesis and catalysis (Kollár & Sándor, 1993).
Drug Development and Anticancer Research
- Anticancer Agent Synthesis : Tert-butyl oxazolidine derivatives have been used in synthesizing functionalized amino acid derivatives, showing promising cytotoxicity against human cancer cell lines. This highlights their potential as scaffolds in designing new anticancer agents (Kumar et al., 2009).
Mechanism of Action
Target of Action
It’s structurally similar compound, tert-butanol, has been found to interact with several proteins such as ribonuclease pancreatic, triosephosphate isomerase, methionine aminopeptidase 2, biphenyl-2,3-diol 1,2-dioxygenase, and calmodulin .
Mode of Action
It is known that the compound can be used as a building block for the synthesis of antifolates , which are compounds that inhibit the function of folic acid, a crucial component in DNA synthesis and repair.
Biochemical Pathways
This pathway is essential for the synthesis of nucleotides, the building blocks of DNA and RNA .
Result of Action
As a precursor for the synthesis of antifolates, it can contribute to the inhibition of dna synthesis and cell division, which is particularly useful in the treatment of rapidly dividing cells, such as cancer cells .
Properties
IUPAC Name |
tert-butyl 4-(aminomethyl)-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H24N2O3/c1-8-9(7-13)14(12(5,6)16-8)10(15)17-11(2,3)4/h8-9H,7,13H2,1-6H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFHYJLHCIFWOCF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(N(C(O1)(C)C)C(=O)OC(C)(C)C)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H24N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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